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CAS No.: 1250876-38-0
Cat. No.: B2585321

Get Quote

Executive Summary

Roniciclib (BAY 1000394) represents a landmark in medicinal chemistry, primarily for its
successful incorporation of a cyclic sulfoximine moiety—a functional group historically regarded
as a "lab oddity" due to synthetic complexity. As a potent pan-cyclin-dependent kinase (CDK)
inhibitor targeting CDK1, CDK2, CDK4, CDK7, and CDK@9, its development required
overcoming significant synthetic hurdles, specifically the stereoselective construction of a chiral
sulfur center and the regioselective substitution of a trifluoromethyl-pyrimidine scaffold.

This guide analyzes the retrosynthetic logic, process chemistry evolution, and validation
protocols for the core intermediates of Roniciclib.

Part 1: Structural Evolution & Retrosynthetic
Analysis

The structure of Roniciclib is characterized by a highly substituted pyrimidine core. The
molecule can be deconstructed into two primary complex intermediates:
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¢ The Electrophilic Core: A 5-trifluoromethyl-pyrimidine substituted at the C4 position with a

chiral diol.

+ The Nucleophilic Pharmacophore: An aniline derivative bearing a rare (R)-stereogenic

cyclopropyl sulfoximine group.

Retrosynthetic Logic Diagram

The following diagram illustrates the convergent synthesis strategy, highlighting the
disconnection points that dictate the intermediate requirements.
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Figure 1: Retrosynthetic Disconnection of Roniciclib
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Part 2: The Sulfoximine Intermediate (The "Oddity")
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The defining feature of Roniciclib is the (R)-S-cyclopropyl-S-(4-aminophenyl)sulfoximine. The
introduction of this group improves solubility and metabolic stability compared to sulfones, but it
introduces a chiral sulfur center that requires resolution.

Synthesis of Intermediate A: 4-
(Cyclopropanesulfonimidoyl)aniline

Challenge: Direct cyclopropylation of thiols is difficult due to the instability of cyclopropyl halides
in SN2 reactions. Solution: The discovery team utilized a Copper-catalyzed Chan-Lam coupling
with cyclopropylboronic acid, followed by a Rhodium-catalyzed imination.

Detailed Protocol
e S-Cyclopropylation (Chan-Lam Coupling):

o Reagents: 4-Nitrothiophenol, Cyclopropylboronic acid, Cu(OAc)z, NazCOs, Dichloroethane
(DCE).

o Mechanism: Oxidative coupling via a Cu(ll)/Cu(lll) cycle.

o Key Insight: The use of cyclopropylboronic acid bypasses the need for harsh alkylation
conditions that could degrade the nitro group.

» Oxidation to Sulfoxide:
o Reagents: Sodium Periodate (NalO4) or mCPBA.
o Qutcome: Yields racemic 1-cyclopropyl-4-nitro-benzene sulfoxide.
¢ Imination (Sulfoximine Formation):
o Reagents: Trifluoroacetamide, Rh2(OAc)4 (Catalyst), PhI(OAc)z (Oxidant), MgO.

o Process: Stereospecific nitrene transfer. The trifluoroacetyl protecting group is
subsequently removed via hydrolysis (MeOH/K2COs).

o Note: This step produces a racemic sulfoximine.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2585321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ Chiral Resolution & Reduction:

o Resolution: The enantiomers are separated via Preparative Chiral HPLC (e.g., Chiralpak
AD-H) to isolate the (R)-enantiomer.

o Reduction: The nitro group is reduced to the aniline using Hz/Pd-C or Fe/NH4Cl to yield
the final nucleophilic intermediate Intermediate A.

Part 3: The Pyrimidine Core Assembly

The pyrimidine scaffold serves as the linker. The critical parameter here is Regioselectivity.

Synthesis of Intermediate B: The Chiral Ether

Reaction: Nucleophilic Aromatic Substitution (SNAr).[1] Substrates: 2,4-Dichloro-5-
(trifluoromethyl)pyrimidine + (2R,3R)-2,3-Butanediol.

Mechanism & Regioselectivity

In 2,4-dichloropyrimidines with an electron-withdrawing group (EWG) at C5 (like -CF3), the C4
position is significantly more electrophilic than C2. This is due to the para-relationship with the
ring nitrogen and the inductive effect of the EWG.

o C4 Attack (Favored): Leads to the desired intermediate.

e C2 Attack (Disfavored): Kinetic byproduct, minimized by temperature control.

Experimental Workflow
o Preparation: Dissolve (2R,3R)-2,3-butanediol (3.0 eq) in THF. Cool to 0°C.[1]

Base Addition: Add NaH (1.1 eq) or Cs2COs. Stir for 30 min to generate the alkoxide.

Addition of Electrophile: Add 2,4-dichloro-5-(trifluoromethyl)pyrimidine dropwise.

Control: Maintain temperature < 5°C to prevent bis-substitution or C2-attack.

Workup: Quench with NH4Cl. Extract with EtOAc.
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e Validation: *H NMR should show a shift in the pyrimidine proton and integration
corresponding to a mono-ether.

Part 4: Convergent Coupling & Final Assembly

The final step couples the nucleophilic aniline (Intermediate A) with the electrophilic pyrimidine
(Intermediate B).

Protocol: Acid-Catalyzed SNAr

While Buchwald-Hartwig coupling is possible, the activated nature of the 2-chloro-5-
trifluoromethylpyrimidine allows for a cleaner acid-catalyzed SNAr reaction.

Solvent System: Ethanol or Isopropanol (Protic solvents facilitate SNAr via H-bonding to the
ring nitrogen).

« Conditions: Mix Intermediate A (1.0 eq) and Intermediate B (1.1 eq). Add catalytic HCI (4M in
dioxane).

» Reaction: Heat to reflux (80°C) for 4-12 hours.

 Purification: The product precipitates as a hydrochloride salt or is purified via silica
chromatography after neutralization.

Quantitative Data Summary
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Intermediate Key Reagents Critical Parameter Typical Yield

4-Nitrothiophenol,
] _ Oxygen atmosphere
Aryl Sulfide Cyclopropylboronic 70-85%

) (Chan-Lam)
acid, Cu(OAc):
Sulfoxide, Rhz2(OAC)a4,
Sulfoximine Phl(OAC)z, Nitrene source safety 60-75%

CF3CONH:

2,4-Dichloro-5-CFs-
o o Temperature (0°C) for
Pyrimidine Ether pyrimidine, (2R,3R)- ) o 80-90%
Regioselectivity

Butanediol
Conversion of
L IntA+ Int B, . )
Roniciclib sterically hindered 65-75%
HCI/EtOH

amine

Part 5: Mechanism of Action & Biological Context

Understanding the intermediates requires context on why this structure works. The sulfoximine
provides a unique hydrogen-bonding vector in the ATP-binding pocket of CDKs, while the
trifluoromethyl group induces a conformational adaptation in the DFG-loop of CDK2.

Roniciclib Competes with ATP (el &l2/0riL) Blocks Kinase Activity Inhibition of Cell Cycle Arrest Apoptosis
(BAY 1000394) jgll (ATP Pocket) gl RB Phosphorylation (G1/S & G2/M) (Tumor Regression)

Figure 2: Signaling Pathway Inhibition by Roniciclib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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